Tetrocarcin B
Overview
Description
Tetrocarcins, is novel antitumor antibiotics, has antimicrobial activity.
Scientific Research Applications
Apoptosis Induction in Cancer Cells
Tetrocarcin A, a compound related to Tetrocarcin B, has been studied for its role in inducing apoptosis in cancer cells. For instance, in B-chronic lymphocytic leukemia (B-CLL) cells, Tetrocarcin A triggers apoptosis via endoplasmic reticulum (ER) stress signals, acting independently of Bcl-2, an important marker in drug sensitivity and clinical markers. This suggests its potential as a candidate drug for preclinical trials in cancer therapy (Anether et al., 2003).
Antitumor Activity and Antibiotic Properties
Tetrocarcin derivatives, including Arisostatins A and B, have shown notable antitumor and antibiotic activities. These compounds, derived from the actinomycete strain Micromonospora sp., exhibit efficacy against Gram-positive bacteria and tumors (Furumai et al., 2000).
Downregulation of JAM-A in Breast Cancer
Tetrocarcin-A has been identified as a downregulator of Junctional Adhesion Molecule-A (JAM-A) in breast cancer cells, along with reducing human epidermal growth factor receptor-2 (HER2) protein expression. This indicates its potential as a novel cancer therapeutic by reducing tumorigenic signaling and inducing apoptosis (Vellanki et al., 2019).
Biosynthesis and Structural Analysis
The biosynthesis and structure of Tetrocarcin A have been extensively studied. The gene cluster responsible for its biosynthesis in Micromonospora chalcea has been identified, providing insights into the biosynthetic pathway and potential for generating novel analogs (Fang et al., 2008).
Antibacterial Activity
New spirotetronate glycosides, including Tetrocarcin N and O, have been isolated and identified for their antibacterial activity against Bacillus subtilis. These findings highlight the importance of specific structural moieties in the antibacterial efficacy of tetrocarcins (Tan et al., 2016).
properties
CAS RN |
75831-97-9 |
|---|---|
Product Name |
Tetrocarcin B |
Molecular Formula |
C61H86N2O22 |
Molecular Weight |
1199.35 |
IUPAC Name |
Tetrocarcin A, 4C-O-de(2,3,6-trideoxy-alpha-L-erythro-hexopyranosyl)- |
InChI |
InChI=1S/C61H86N2O22/c1-27-13-16-43(82-48-24-59(10,63(73)74)54(34(8)79-48)62-58(72)75-12)28(2)18-40-41(66)19-36(25-64)23-61(40)56(70)49(57(71)85-61)55(69)60(11)39(27)15-14-38-50(60)29(3)17-30(4)52(38)84-47-22-45(53(33(7)78-47)80-35(9)65)81-37-20-44(31(5)76-26-37)83-46-21-42(67)51(68)32(6)77-46/h13-15,18-19,25,29-34,37-48,50-54,66-68,70H,16-17,20-24,26H2,1-12H3,(H,62,72)/b27-13-,28-18- |
InChI Key |
ZRUCIDMGTUYQPR-PMTBWCLTSA-N |
SMILES |
CC1CC(C(C2C1C3(C(C=C2)/C(=C\CC(/C(=C\C4C(C=C(CC45C(=C(C3=O)C(=O)O5)O)C=O)O)/C)OC6CC(C(C(O6)C)NC(=O)OC)(C)[N+](=O)[O-])/C)C)OC7CC(C(C(O7)C)OC(=O)C)OC8CC(C(OC8)C)OC9CC(C(C(O9)C)O)O)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Tetrocarcin B; Antibiotic DC 11A2; DC-11-42; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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